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Compound Name: 4-(2-Aminoethyl)-2-bromophenol

CAS No.: 98489-01-1

Cat. No.: B1235699
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Bioactivity Comparison: Brominated vs. Non-
Brominated Phenethylamines
Executive Summary
This guide provides a technical analysis of the structure-activity relationship (SAR) between

brominated phenethylamines (specifically 2C-B and DOB) and their non-brominated

counterparts (2C-H and DOM).

The central finding is that substitution at the para-position (C4) of the phenyl ring is the primary

determinant of bioactivity in this class. The introduction of a bromine atom at C4 transforms a

largely inactive or antagonistic scaffold (2C-H) into a potent high-efficacy partial agonist (2C-B).

This is driven by two mechanisms:

Receptor Kinetics: Bromine fills a specific hydrophobic pocket in the 5-HT2A receptor,

stabilizing the active conformation.
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Metabolic Stability: The halogen blocks para-hydroxylation by CYP450 enzymes, shifting

metabolism toward slower deamination pathways and extending duration of action.

Molecular Mechanism: The Role of the C4
Substituent
The bioactivity of phenethylamines is governed by their fit within the orthosteric binding site of

the serotonin 5-HT2A receptor. The receptor possesses a specific hydrophobic region (often

involving residues like Val156 and Phe340) that interacts with the 4-position of the ligand.

Non-Brominated (Hydrogen - 2C-H): The hydrogen atom is too small and lacks the

lipophilicity to engage this pocket effectively. Consequently, 2C-H binds with low affinity and

often acts as a competitive antagonist rather than an agonist.

Brominated (Bromine - 2C-B/DOB): Bromine is a lipophilic, heavy halogen. It acts as a

"hydrophobic anchor," wedging into the receptor pocket. This interaction stabilizes the

receptor in its active signaling conformation (Gq-coupled pathway).

Visualization: Ligand-Receptor Interaction Logic
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Figure 1: Mechanistic logic of C4-substitution. Bromine facilitates the hydrophobic interaction

necessary to stabilize the receptor's active state.

Comparative Bioactivity Data[1][2][3]
The following data aggregates binding affinity (ngcontent-ng-c1989010908="" _nghost-ng-

c2193002942="" class="inline ng-star-inserted">

) and functional potency (

) values.[1][2] Note the drastic difference between the unsubstituted (H) and brominated (Br)
variants.

Table 1: Pharmacological Profile Comparison
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Compound
C4
Substituent

5-HT2A
Affinity
(ngcontent-
ng-
c198901090
8=""
_nghost-ng-
c219300294
2=""
class="inlin
e ng-star-
inserted">

)

Functional
Activity

Est.[1]
Duration

Metabolic
Route

2C-B Bromine (-Br)
1.2 – 8.6 nM

[1, 2]

Potent Partial

Agonist
4 – 8 hours

Deamination

(MAO)

2C-H
Hydrogen (-

H)

> 1,000 nM

[3]

Antagonist /

Inactive
< 1 hour

Ring

Hydroxylation

DOB Bromine (-Br)
0.6 – 1.0 nM

[4]

Full/Partial

Agonist
18 – 30 hours

Deamination

(Slow)

DOM
Methyl (-

CH3)

1.9 – 2.5 nM

[4]

Partial

Agonist
14 – 20 hours

Methyl

Hydroxylation

Key Insights:

Potency Shift: Replacing H with Br (2C-H

2C-B) increases affinity by roughly two orders of magnitude.

The Methyl Control (DOM): The methyl group in DOM is also lipophilic, conferring high

activity similar to Bromine. This confirms that lipophilicity/steric bulk at C4 is the driving

factor, not just the halogen itself.

Functional Switch: 2C-H is often used experimentally as a "null" control or antagonist to

block 5-HT currents, proving that the phenethylamine scaffold requires C4 substitution for
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agonism [3].

Pharmacokinetics & Metabolism[3][7]
Metabolic stability is the second major differentiator. The C4 position on the phenyl ring is a

primary target for oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes

(specifically CYP2D6).

Non-Brominated (2C-H): The para-position is exposed. It undergoes rapid ring hydroxylation,

rendering the molecule hydrophilic and easily excreted. This results in extremely short

biological half-lives.

Brominated (2C-B): The Carbon-Bromine bond is strong and sterically bulky. It effectively

blocks para-hydroxylation. Consequently, the molecule must be metabolized via the slower

Monoamine Oxidase (MAO) pathway (oxidative deamination of the side chain).

Visualization: Metabolic Pathways[7][8][9]
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Figure 2: Metabolic blockade by bromination.[3] The C4-Br substituent prevents rapid ring

oxidation, forcing the molecule through the slower MAO deamination pathway.

Experimental Protocols
To replicate the data cited above, the following self-validating protocols are recommended.

Protocol A: Radioligand Binding Assay (5-HT2A)
Objective: Determine
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values to quantify affinity differences between Br and H analogs.

Membrane Preparation:

Use HEK293 or CHO-K1 cells stably expressing human 5-HT2A receptors.

Homogenize cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4).

Centrifuge at 40,000 x g for 20 mins; resuspend pellet.

Competition Binding:

Radioligand: Use

-Ketanserin (0.5 - 1.0 nM). Note: Ketanserin is an antagonist, labeling both G-protein
coupled and uncoupled receptors.

Non-Specific Binding (NSB): Define using 10 µM Methysergide.

Test Compounds: Prepare serial dilutions (

to

M) of 2C-B and 2C-H.

Incubation:

Incubate for 60 mins at 37°C.

Terminate via rapid vacuum filtration over GF/B filters pre-soaked in 0.3%

polyethyleneimine (reduces filter binding).

Analysis:

Measure radioactivity via liquid scintillation counting.[2]

Calculate

using non-linear regression; convert to
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using the Cheng-Prusoff equation:

Protocol B: Functional Ca2+ Flux Assay
Objective: Distinguish between the Agonist (2C-B) and Antagonist (2C-H) profiles.

Cell Loading:

Seed CHO-K1-5HT2A cells in 96-well black-walled plates.

Incubate with Calcium-4 or Fluo-4 AM dye (fluorescent Ca2+ indicator) for 45 mins at

37°C.

Baseline Measurement:

Measure baseline fluorescence (EX 485nm / EM 525nm) for 10 seconds.

Compound Addition:

Inject 2C-B or 2C-H.

Validation Step: For 2C-H (suspected antagonist), pre-incubate for 15 mins, then

challenge with a standard agonist (e.g., 5-HT or DOI).

Readout:

Agonist (2C-B): Observe immediate spike in Relative Fluorescence Units (RFU) indicating

-mediated Calcium release.

Antagonist (2C-H): No RFU spike alone; dose-dependent reduction of the 5-HT challenge

spike.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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